![molecular formula C13H18N2O2S B6158736 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide CAS No. 2375269-49-9](/img/no-structure.png)
1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide
Overview
Description
1-(Cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide (CHM-TD) is a novel synthetic compound with potential applications in a variety of scientific research fields. It is a member of the thiadiazole family of compounds, which are known for their ability to act as electron donors. CHM-TD is of particular interest due to its unique chemical structure, which allows it to interact with a variety of substrates and have a wide range of applications.
Scientific Research Applications
1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide has a wide range of applications in scientific research. It has been used in a variety of studies, including the study of the mechanism of action of drugs, the synthesis of new compounds, and the investigation of the biological effects of compounds. In addition, 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide has also been used in the development of new drugs, as well as in the study of the structure and function of proteins.
Mechanism of Action
1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide is an electron donor, which means that it is capable of donating electrons to other molecules. This process is known as electron transfer, and it is essential for many biochemical processes, such as the synthesis of ATP and the breakdown of glucose. In addition, 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide is also capable of forming complexes with other molecules, which can be used to investigate the structure and function of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide are still being studied, but it is known that it is capable of modulating the activity of enzymes and other proteins. It has also been shown to have an effect on cell growth and differentiation, as well as on the expression of certain genes. In addition, 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide has been shown to have antioxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide is a versatile compound that can be used in a variety of laboratory experiments. Its advantages include its availability, its low cost, and its ability to form complexes with other molecules. However, it also has some limitations, such as its instability in solution and its tendency to form complexes with other molecules.
Future Directions
The potential applications of 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide are vast, and there are many possible future directions for research. These include further investigation into its biochemical and physiological effects, as well as its potential use in drug development. In addition, further research into its ability to form complexes with other molecules could lead to new applications in the study of protein structure and function. Finally, 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide could be used in the development of new drugs, as well as in the development of new drug delivery systems.
Synthesis Methods
1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide can be synthesized through a variety of methods, including the oxidation of cyclohexylmethyl thiadiazole. The oxidation process is carried out under mild conditions, such as room temperature, and involves the use of a strong oxidizing agent, such as sodium hypochlorite or hydrogen peroxide. The oxidation reaction results in the formation of 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide, which can then be isolated and purified through a variety of techniques, such as column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide involves the condensation of 2-aminothiophenol with cyclohexylacetaldehyde followed by cyclization and oxidation.", "Starting Materials": [ "2-aminothiophenol", "cyclohexylacetaldehyde", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium nitrate", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol in sodium hydroxide solution and add cyclohexylacetaldehyde. Stir the mixture at room temperature for several hours to allow for condensation.", "Step 2: Acidify the reaction mixture with hydrochloric acid to obtain the crude product.", "Step 3: Dissolve the crude product in ethanol and add sodium nitrite. Stir the mixture at low temperature to form a diazonium salt.", "Step 4: Add a solution of sodium nitrate and sulfuric acid to the diazonium salt to form the corresponding nitro compound.", "Step 5: Cyclize the nitro compound by adding sodium bicarbonate and heating the mixture to form the thiadiazole ring.", "Step 6: Oxidize the thiadiazole ring with sodium nitrite and sulfuric acid to form the final product, 1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide.", "Step 7: Purify the product by recrystallization from ethanol and drying under vacuum." ] } | |
CAS RN |
2375269-49-9 |
Product Name |
1-(cyclohexylmethyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide |
Molecular Formula |
C13H18N2O2S |
Molecular Weight |
266.4 |
Purity |
95 |
Origin of Product |
United States |
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